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Compound of Interest

Compound Name: Trioctacosyl phosphate

Cat. No.: B15178662

Disclaimer: Information regarding "Trioctacosyl phosphate” is not readily available in public
literature. This guide focuses on the closely related and well-documented compound, Trioctyl
Phosphate.

Introduction

Trioctyl phosphate (TOP) is an organophosphorus compound featuring a central phosphate
group bonded to three octyl chains. It is a colorless, viscous liquid at room temperature and is
characterized by its low water solubility and high boiling point.[1][2] TOP is primarily utilized as
a plasticizer, flame retardant, and solvent in various industrial applications.[2] Its properties
make it a suitable additive for enhancing flexibility and fire resistance in polymers like polyvinyl
chloride (PVC) and cellulose nitrate.[2] Furthermore, it serves as a solvent in the production of
hydrogen peroxide and as a carrier for pigments.[2]

Chemical and Physical Properties

The chemical and physical properties of Trioctyl Phosphate are summarized in the table below.
These properties are crucial for its application in various industrial processes.
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Property Value Reference
Molecular Formula C24H5104P [1103114]
Molecular Weight 434.63 g/mol [1][4]
Appearance Colorless viscous liquid [11[2]
Melting Point -73.8°C [1]

Boiling Point 230.5°C [1]

Density 0.928 g/cm? [1]

N Insoluble in water; Soluble in
Solubility ] [1112][3]
organic solvents

Flash Point >110 °C [2]

Refractive Index 1.4410 [2]

Synthesis of Trioctyl Phosphate

The industrial synthesis of Trioctyl Phosphate typically involves the esterification of phosphorus
oxychloride (POCIs) with isooctanol. Several methods have been patented, aiming to improve
yield and purity.

General Synthesis Workflow

The overall process can be broken down into the following key stages:
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A generalized workflow for the synthesis and purification of Trioctyl Phosphate.
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Detailed Experimental Protocol (Based on Patent
CN103224516A)[5][6]

This method describes a common industrial-scale synthesis of Trioctyl Phosphate.
Materials:

* Isooctanol

e Phosphorus oxychloride

o Alkaline solution (e.g., sodium carbonate or sodium hydroxide solution)
Procedure:

e Synthesis:

o

Charge the synthesis reactor with isooctanol.

o

Heat the isooctanol to 47-53 °C with stirring.

[¢]

Slowly add phosphorus oxychloride to the reactor over 4-6 hours, maintaining the
temperature at 65 £ 2 °C.

Allow the reaction to equilibrate for 4-6 hours. During this time, the hydrochloric acid

[¢]

generated is removed. This results in the formation of a crude ester.
o Neutralization:
o Add the crude ester to an alkaline solution.

o Mix and allow to equilibrate for 1-1.5 hours at a temperature of 70 + 3 °C, maintaining a
pH of 8-9.

e Washing and Separation:

o Separate the resulting precipitate and transfer it to hot water (80 + 2 °C).
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o Wash the precipitate 2-3 times, ensuring the final pH is between 6.5 and 7.5.

o Separate the washed ester to remove impurities and water, yielding a wet crude ester.

e Final Purification:
o Subject the wet crude ester to pressure-reducing distillation.

o Collect the fraction that distills over and cool it to obtain the final Trioctyl Phosphate
product.

A variation of this process involves the use of a catalyst, such as titanium tetrachloride, to
enhance the reaction efficiency.[5]

Biological Activity and Toxicology

While Trioctyl Phosphate is primarily an industrial chemical, its potential biological effects,
particularly its toxicology, are of interest to researchers and safety professionals.

Cholinesterase Inhibition

Trioctyl Phosphate is classified as a cholinesterase inhibitor.[1][4] This means it can interfere
with the normal function of the enzyme acetylcholinesterase (AChE), which is crucial for
breaking down the neurotransmitter acetylcholine. The inhibition of AChE leads to an
accumulation of acetylcholine at nerve synapses, which can result in overstimulation of the
nervous system.

Mechanism of Cholinesterase Inhibition
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Simplified diagram of Trioctyl Phosphate's inhibitory effect on Acetylcholinesterase.

Toxicological Data Summary

The following table summarizes key findings from toxicological studies on related tricresyl
phosphates (TCP), which are often studied as representative aromatic phosphate esters.[6]
While not specific to Trioctyl Phosphate, this data provides insight into the potential hazards of
this class of compounds.
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. Exposure s
Study Type Organism et Key Findings Reference
oute

Dose-dependent

reduction in

fertility and litter

size. Increased
Reproductive abnormal sperm
Toxicity Rat Oral and reduced o]

sperm

parameters in

males at high

doses.

No evidence of
. - ) carcinogenicity
Chronic Toxicity Rat Oral (diet) [6]
after two years of

exposure.

Reduction in

hindlimb grip

strength at

higher doses in a
Neurotoxicity Rat Oral (diet) 3—month [6]

evaluation.

Dose-related

reduction in

serum

cholinesterase.

No evidence of
genotoxic effects
- . ) in mutagenicity,
Genotoxicity In vitro/In vivo N/A ) [6]
cytogenetic, or
DNA damage

assays.

Applications in Research and Drug Development
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While Trioctyl Phosphate itself is not a therapeutic agent, its role as a plasticizer and solvent
can be relevant in the development of drug delivery systems and medical devices. For
instance, as a plasticizer in PVC, it can be used in medical tubing and bags. Its biocompatibility
and potential for leaching are important considerations in such applications.

Furthermore, understanding the toxicology of organophosphates like TOP is crucial in the
development of antidotes and treatments for organophosphate poisoning. Research in this
area often involves studying the mechanisms of cholinesterase inhibition and developing novel
reactivators of the inhibited enzyme.

Conclusion

Trioctyl Phosphate is an industrially significant organophosphate with well-defined chemical
and physical properties. Its synthesis is a well-established process, and its primary applications
are as a plasticizer and flame retardant. From a biological perspective, its most notable
characteristic is its activity as a cholinesterase inhibitor, which necessitates careful handling
and risk assessment. While not a direct focus of drug development, its properties and
toxicological profile are relevant to the broader fields of medical device manufacturing and
toxicology research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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